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Compound of Interest

Compound Name: 10H-Phenothiazine, 2-methyl-
CAS No.: 5828-51-3
Cat. No.: B12664748
Get Quote
. J

Executive Summary

2-Methylphenothiazine is a tricyclic heterocyclic compound used critically in the quality control
of phenothiazine-class antipsychotics and as a starting material for N-alkylated drug
candidates. Due to its status as a specialized research chemical rather than a bulk reagent,
public Safety Data Sheets (SDS) are often restricted to purchase points. This guide
reconstructs the critical safety and handling parameters required for regulatory compliance and
experimental success.

Compound Profile: The Core Identity

Confusion often arises between the 2-methyl and 10-methyl isomers. Ensure you are working
with the correct regioisomer for your application.
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Parameter

Data

Chemical Name

2-Methyl-10H-phenothiazine

CAS Number 5828-51-3
Molecular Formula Ci13H11NS
Molecular Weight 213.30 g/mol
Pale yellow to greenish powder (oxidizes upon
Appearance )
air exposure)
- Soluble in DMSO, Chloroform, Ethyl Acetate;
Solubility

Insoluble in Water

Key Distinction

Not to be confused with 10-Methylphenothiazine
(CAS 1207-72-3) or 2-Methylthiophenothiazine
(CAS 7643-08-5).[1]

Hazard Identification & Risk Assessment (GHS)

Note: As a phenothiazine derivative, this compound exhibits class-specific toxicity profiles

including photosensitization and potential CNS depression.

GHS Classification (Prpdirtpd/SAR-Dpri\/pd)

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.
) H335: May cause respiratory
STOT - Single Exposure Category 3 o
irritation.
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.
S ) H317: May cause an allergic
Sensitization Skin (1)

skin reaction (Photosensitizer).
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Critical Toxicology Insight

Phenothiazines are known photosensitizers. Exposure to the compound followed by UV light
(sunlight) can cause severe dermatitis.

e Mechanism: The tricyclic ring absorbs UV energy, generating singlet oxygen or radical
species that damage dermal tissue.

¢ Protocol: All weighing and handling should be performed away from direct sunlight,
preferably under amber light or in a hood with UV-filtered sashes.

Safe Handling & Storage Protocol (Self-Validating
Workflow)

The following workflow ensures stability of the compound (preventing oxidation to the
sulfoxide/sulfone) and safety of the operator.

Waste Management

Receipt of Minimize 02 Aliquot under Store at -20°C. Prevent Condensation Equilibrate to RT Experimental Use Quench (Bleach/Oxidizer)
siccator

2-Methylphenothiazine Inert Gas (N2/Ar) Amber Vial in De: (Low Light) High pH Disposal

Click to download full resolution via product page

Figure 1: Inert handling workflow to prevent oxidative degradation (Pink/Red discoloration
indicates sulfoxide formation).

Applications in Drug Development

2-Methylphenothiazine is rarely the final drug; it is a scaffold.

A. Impurity Profiling (Promethazine)

In the synthesis of Promethazine (which has a dimethylaminopropyl side chain), 2-
methylphenothiazine can appear as a degradation product or unreacted starting material
impurity.
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» Detection: High-Performance Liquid Chromatography (HPLC) with UV detection at 254 nm.

o Limit: ICH Q3A guidelines typically require identification if >0.10%.

B. Synthesis Scaffold (N-Alkylation)

Researchers use the acidic proton on the nitrogen (position 10) to attach functional side chains.

Reaction Pathway:

e Deprotonation: Sodium Hydride (NaH) in DMF/THF removes the proton at N-10.

» Nucleophilic Attack: The resulting anion attacks an alkyl halide (e.g., 1,3-dibromopropane).

e Result: 10-substituted-2-methylphenothiazine (Precursor for antipsychotic analogs).

2-Methylphenothiazine
(CAS 5828-51-3)

Reagent: NaH / DMF

(Strong Base)

&Trotonaﬁon (—iy

Phenothiazinyl Anion
(Nucleophile)

(e.g., 3-chloropropylamine)

Reagent: R-X

\Qiz Substitutio/

N-Substituted

2-Methylphenothiazine

Click to download full resolution via product page

Figure 2: General synthetic pathway for functionalizing the phenothiazine core.

Sourcing the SDS (Download Strategy)

Because this is a specialized chemical, a generic "Google search" often fails. Use this targeted

sourcing strategy:
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e Primary Source (Impurity Standards):
o Suppliers like LGC Standards, USP, or Pharmaffiliates sell this as a "Reference Standard."

o Action: Search their catalogs for "Promethazine Impurity" or CAS 5828-51-3. The SDS is
usually available on the product page after registration.

e Secondary Source (Chemical Vendors):
o PubChem: Provides a "Safety" section derived from ECHA/GHS data.
o Fisher Scientific / Thermo: Often lists it as a building block.

o Direct Link Construction: If you have a subscription to a chemical database (e.g.,
ChemDraw/SciFinder), search by structure, as the CAS index is more reliable there.

Emergency Data (If SDS is unavailable): Treat as Toxic by Ingestion and Irritant. Use the SDS
for Phenothiazine (CAS 92-84-2) as a baseline worst-case proxy, but account for the methyl
group's slight increase in lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 10H-Phenothiazine, 2-methyl- | C13H11NS | CID 611628 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

3. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [2-Methylphenothiazine: Technical Safety & Application
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12664748/docs#2-methylphenothiazine-technical-
safety-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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